5,5-dimethyl-3-{2-[3-(trifluoromethyl)phenoxy]ethyl}-2,4-imidazolidinedione

• IUPAC Name: 5,5-dimethyl-3-[2-[3-(trifluoromethyl)phenoxy]ethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C14H15F3N2O3/c1-13(2)11(20)19(12(21)18-13)6-7-22-10-5-3-4-9(8-10)14(15,16)17/h3-5,8H,6-7H2,1-2H3,(H,18,21)
• InChI Key: ACOKTIASLLBLPU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CCOC2=CC=CC(=C2)C(F)(F)F)C
• Molecular Formula: C14H15F3N2O3
• Molecular Weight: 316.28 g/mol

Description

The compound "5,5-dimethyl-3-{2-[3-(trifluoromethyl)phenoxy]ethyl}-2,4-imidazolidinedione" is of interest in scientific research for its unique chemical structure and potential applications. While specific studies directly addressing this compound were not identified, research on similar compounds provides insights into the synthesis methods, molecular structure, chemical reactions, and properties of closely related chemicals.

Synthesis Analysis

The synthesis of imidazolidinediones and similar compounds typically involves multi-step chemical processes that may include reactions such as nucleophilic addition, cyclization, and condensation. For example, a study by Eremeev et al. (1980) discussed the formation of imidazole systems through reactions involving azirines and amidines, which could be analogous to the synthesis of compounds similar to the one (Eremeev et al., 1980).

Molecular Structure Analysis

The molecular structure of imidazolidinediones is characterized by the presence of an imidazolidine ring, which may influence the compound's reactivity and interaction with other molecules. Research on related compounds, such as imidazoles and triazoles, provides insights into how the molecular structure affects their chemical behavior and potential applications. For instance, the study of triazene derivatives by Vaughan et al. (2006) can offer a perspective on the structural analysis of similar compounds (Vaughan et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving imidazolidinediones may include transformations that modify the compound's functional groups, impacting its chemical properties. For example, reactions with amines or alcohols can result in the formation of new derivatives with different chemical and physical properties. Studies on the synthesis and reactivity of related compounds, such as those by Stanovnik et al. (2005), highlight the versatility of these chemical reactions (Stanovnik et al., 2005).

Future Directions

The trifluoromethyl group and its derivatives have a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of trifluoromethyl-containing compounds will be discovered in the future.